Cas no 2138247-12-6 (1-(3-Aminooxolan-2-yl)but-3-en-1-one)

• Product Name: 1-(3-Aminooxolan-2-yl)but-3-en-1-one
• CAS No: 2138247-12-6
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 5767834
• PubChem ID: 165467409
• Update Time: 2025-11-07

1-(3-Aminooxolan-2-yl)but-3-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminooxolan-2-yl)but-3-en-1-one
• 2138247-12-6
• EN300-795854
• 1-(3-Aminooxolan-2-yl)but-3-en-1-one

• Inchi： 1S/C8H13NO2/c1-2-3-7(10)8-6(9)4-5-11-8/h2,6,8H,1,3-5,9H2
• InChI Key： ZIRIUCKSTPLYJV-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(CC=C)=O)N

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.3Ų

Additional information on 1-(3-Aminooxolan-2-yl)but-3-en-1-one

Comprehensive Overview of 1-(3-Aminooxolan-2-yl)but-3-en-1-one (CAS No. 2138247-12-6)

1-(3-Aminooxolan-2-yl)but-3-en-1-one (CAS No. 2138247-12-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and synthetic chemistry research. This molecule features a unique combination of an oxolane (tetrahydrofuran) ring and a butenone moiety, making it a versatile intermediate for drug discovery and material science applications. Its 3-aminooxolan-2-yl group provides a reactive site for further functionalization, while the but-3-en-1-one segment offers opportunities for conjugation or polymerization. Researchers are particularly interested in its potential as a chiral building block for asymmetric synthesis.

The compound's structural features align with current trends in green chemistry and sustainable synthesis, as its components could potentially be derived from bio-based feedstocks. In drug development, the presence of both amino and carbonyl functionalities makes it valuable for creating heterocyclic compounds, which constitute about 60% of FDA-approved drugs. Recent literature searches indicate growing interest in oxolane derivatives for their bioactivity, particularly in neurological and anti-inflammatory applications.

From a synthetic perspective, 1-(3-Aminooxolan-2-yl)but-3-en-1-one offers multiple handles for modification, addressing the pharmaceutical industry's need for diverse chemical space exploration. Its vinyl ketone group participates in Michael additions, while the amino group facilitates amide bond formation - both crucial reactions in modern medicinal chemistry. The compound's molecular weight (155.18 g/mol) and moderate polarity make it suitable for lead optimization in drug discovery programs.

Analytical characterization of CAS 2138247-12-6 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound's stability profile shows promise for storage and handling under standard laboratory conditions. Recent patent literature reveals its incorporation in novel synthetic routes for bioactive molecules, particularly those targeting protein-protein interactions - a hot topic in contemporary drug discovery.

In material science applications, the conjugated system of 1-(3-Aminooxolan-2-yl)but-3-en-1-one suggests potential for creating functional polymers with tunable electronic properties. This aligns with current research into organic electronic materials for flexible devices. The compound's heterocyclic amine component may contribute to metal coordination complexes, relevant to catalysis research and coordination polymers.

Safety assessments indicate that proper laboratory precautions should be observed when handling this compound, though it doesn't fall under hazardous classifications. The growing demand for specialty chemicals in academic and industrial research ensures sustained interest in this molecular scaffold. Its combination of hydrogen bond donors/acceptors and rotatable bonds makes it particularly valuable for fragment-based drug design approaches.

Future research directions for 2138247-12-6 may explore its utility in click chemistry applications or as a precursor for bioconjugation reagents. The compound's structural features position it well for development of PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation technologies - currently among the most searched topics in medicinal chemistry. Analytical method development for this compound remains an active area, particularly for chiral separation techniques given its potential stereocenters.

Supply chain data shows increasing availability of 1-(3-Aminooxolan-2-yl)but-3-en-1-one from specialty chemical providers, reflecting its growing importance in research. The compound's Lipinski rule parameters suggest good drug-likeness potential, making it attractive for small molecule screening libraries. Its molecular complexity offers advantages over simpler building blocks in diversity-oriented synthesis strategies.

In conclusion, CAS 2138247-12-6 represents an intriguing chemical entity with multifaceted applications across pharmaceutical and materials research. Its unique structural features address several current challenges in molecular design, from creating three-dimensional scaffolds to developing sustainable synthetic routes. As research continues to uncover new applications for oxolane-containing compounds, this particular derivative is poised to play an increasingly important role in cutting-edge chemical innovation.